Cas no 2229289-80-7 (4-(but-3-yn-2-yl)-3-fluoropyridine)
4-(but-3-yn-2-yl)-3-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(but-3-yn-2-yl)-3-fluoropyridine
- EN300-1817117
- 2229289-80-7
-
- Inchi: 1S/C9H8FN/c1-3-7(2)8-4-5-11-6-9(8)10/h1,4-7H,2H3
- InChI Key: DWPRXWUYUCHLLG-UHFFFAOYSA-N
- SMILES: FC1C=NC=CC=1C(C#C)C
Computed Properties
- Exact Mass: 149.064077422g/mol
- Monoisotopic Mass: 149.064077422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 12.9Ų
4-(but-3-yn-2-yl)-3-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1817117-0.05g |
4-(but-3-yn-2-yl)-3-fluoropyridine |
2229289-80-7 | 0.05g |
$1188.0 | 2023-09-19 | ||
| Enamine | EN300-1817117-0.1g |
4-(but-3-yn-2-yl)-3-fluoropyridine |
2229289-80-7 | 0.1g |
$1244.0 | 2023-09-19 | ||
| Enamine | EN300-1817117-0.25g |
4-(but-3-yn-2-yl)-3-fluoropyridine |
2229289-80-7 | 0.25g |
$1300.0 | 2023-09-19 | ||
| Enamine | EN300-1817117-0.5g |
4-(but-3-yn-2-yl)-3-fluoropyridine |
2229289-80-7 | 0.5g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1817117-1.0g |
4-(but-3-yn-2-yl)-3-fluoropyridine |
2229289-80-7 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1817117-2.5g |
4-(but-3-yn-2-yl)-3-fluoropyridine |
2229289-80-7 | 2.5g |
$2771.0 | 2023-09-19 | ||
| Enamine | EN300-1817117-5.0g |
4-(but-3-yn-2-yl)-3-fluoropyridine |
2229289-80-7 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1817117-10.0g |
4-(but-3-yn-2-yl)-3-fluoropyridine |
2229289-80-7 | 10g |
$6082.0 | 2023-06-03 | ||
| Enamine | EN300-1817117-1g |
4-(but-3-yn-2-yl)-3-fluoropyridine |
2229289-80-7 | 1g |
$1414.0 | 2023-09-19 | ||
| Enamine | EN300-1817117-5g |
4-(but-3-yn-2-yl)-3-fluoropyridine |
2229289-80-7 | 5g |
$4102.0 | 2023-09-19 |
4-(but-3-yn-2-yl)-3-fluoropyridine Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 4-(but-3-yn-2-yl)-3-fluoropyridine
Research Brief on 4-(but-3-yn-2-yl)-3-fluoropyridine (CAS: 2229289-80-7): Recent Advances and Applications in Chemical Biology and Medicine
4-(but-3-yn-2-yl)-3-fluoropyridine (CAS: 2229289-80-7) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique alkyne and fluorine substituents, serves as a versatile building block for the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in click chemistry, drug discovery, and targeted protein modification, highlighting its role in advancing precision medicine.
The incorporation of fluorine atoms into organic molecules, such as 4-(but-3-yn-2-yl)-3-fluoropyridine, is a well-established strategy to modulate pharmacokinetic properties, including metabolic stability, lipophilicity, and bioavailability. Researchers have leveraged these properties to design novel inhibitors and probes targeting enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The alkyne moiety further enables bioorthogonal reactions, facilitating site-specific labeling and conjugation in biological systems.
Recent publications in journals like the Journal of Medicinal Chemistry and ACS Chemical Biology have demonstrated the application of 4-(but-3-yn-2-yl)-3-fluoropyridine in the development of covalent inhibitors for kinases and other disease-relevant proteins. For instance, a 2023 study utilized this compound as a key intermediate in the synthesis of selective EGFR inhibitors, showcasing its potential in oncology drug development. Additionally, its use in PROTAC (Proteolysis Targeting Chimeras) technology has been explored, where it serves as a linker to recruit E3 ubiquitin ligases for targeted protein degradation.
Beyond drug discovery, 4-(but-3-yn-2-yl)-3-fluoropyridine has been employed in chemical biology to study protein-protein interactions and cellular signaling pathways. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions allows for efficient labeling of biomolecules, enabling real-time imaging and tracking in live cells. This has opened new avenues for understanding disease mechanisms and evaluating drug efficacy at the molecular level.
In conclusion, 4-(but-3-yn-2-yl)-3-fluoropyridine (CAS: 2229289-80-7) represents a promising scaffold in both medicinal chemistry and chemical biology. Its dual functionality as a fluorinated aromatic compound and an alkyne-containing reagent underscores its broad applicability in designing next-generation therapeutics and research tools. Future research is expected to further elucidate its potential in addressing unmet medical needs and advancing personalized medicine.
2229289-80-7 (4-(but-3-yn-2-yl)-3-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)